Cas no 139554-72-6 (N-Biotinyl-N’-maleimido-ethylenediamine)

• Product Name: N-Biotinyl-N’-maleimido-ethylenediamine
• CAS No: 139554-72-6
• MF: C₁₆H₂₂N₄O₄S
• MW: 366.435282230377
• CID: 824793
• PubChem ID: 40602828
• Update Time: 2025-10-10

N-Biotinyl-N’-maleimido-ethylenediamine Chemical and Physical Properties

Names and Identifiers

• N-BIOTINYL-N'-MALEIMIDO-ETHYLENEDIAMINE
• LogP
• N-Biotinyl-N’-maleimido-ethylenediamine
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-(2,5-dioxopyrrol-1-yl)ethyl]pentanamide
• CS-0568570
• Biotin-C2-maleimide
• G78506
• MFCD02094223
• Biotin-mal
• HY-D1546
• 139554-72-6
• DA-56034
• 1H-Thieno[3,4-d]imidazole-4-pentanamide, N-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]hexahydro-2-oxo-, (3aS,4S,6aR)-

• Inchi： 1S/C16H22N4O4S/c21-12(17-7-8-20-13(22)5-6-14(20)23)4-2-1-3-11-15-10(9-25-11)18-16(24)19-15/h5-6,10-11,15H,1-4,7-9H2,(H,17,21)(H2,18,19,24)/t10-,11-,15-/m0/s1
• InChI Key： ODCTWTNIHLTHBX-PGUXBMHVSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCN1C(C=CC1=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 366.13636
• Monoisotopic Mass: 366.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Melting Point: 123-129°C
• Solubility: DMSO (Slightly, Heated), Methanol (Slightly, Heated, Sonicated)
• PSA: 107.61

N-Biotinyl-N’-maleimido-ethylenediamine Security Information

• Storage Condition：-20°C Freezer, Under Inert Atmosphere

Additional information on N-Biotinyl-N’-maleimido-ethylenediamine

N-Biotinyl-N’-maleimido-ethylenediamine (CAS No. 139554-72-6): A Versatile Bioconjugation Reagent for Advanced Biomedical Applications

N-Biotinyl-N���-maleimido-ethylenediamine is a bifunctional linker molecule that has garnered significant attention in the field of biomedical research due to its unique chemical structure and functional versatility. This compound, with the CAS number 139554-72-6, serves as a critical tool for bioconjugation reactions, enabling precise molecular assembly in applications ranging from protein labeling to drug development. Its synthesis involves the coupling of biotin with a maleimide group via an ethylene diamine backbone, creating a molecule capable of forming stable covalent bonds with target molecules through thiol-reactive chemistry.

The chemical structure of N-Biotinyl-N’-maleimido-ethylynediamine is characterized by its ability to act as a bridge between two functional groups. The biotin moiety provides high-affinity binding to streptavidin or avidin, while the maleimide group selectively reacts with thiol groups on proteins or peptides. This dual functionality makes it an ideal candidate for targeted drug delivery systems, imaging agents, and biomarker detection platforms. Recent studies have highlighted its potential in nanomedicine, where its ability to link therapeutic agents with targeting ligands enhances drug specificity and reduces off-target effects.

In the context of biomedical innovation, N-Biotinyl-N’-maleimido-ethylenediamine has been extensively explored for its role in protein engineering. A 2023 study published in Advanced Materials demonstrated its utility in creating multivalent ligand arrays for immunotherapy applications. By conjugating multiple antibody fragments to the maleimide-reactive sites, researchers achieved enhanced tumor cell targeting and improved therapeutic efficacy. This approach has since been adopted in oncology research, where the compound’s ability to stabilize protein complexes is critical for developing checkpoint inhibitor therapies.

Another area of biomedical application for N-Biotinyl-N’-maleimido-ethylenediamine is biomolecular imaging. The biotin moiety allows for fluorescent labeling through streptavidin-based detection systems, while the maleimide group enables the attachment of quantum dots or fluorescent dyes. A 2022 paper in Nano Letters showcased its use in in vivo imaging of neurodegenerative diseases, where the compound facilitated the visualization of protein misfolding processes with unprecedented resolution. This capability has also been leveraged in early-stage disease diagnostics, where the compound’s stability and reactivity are key to achieving reliable signal detection.

The synthetic versatility of N-Biotinyl-N’-maleimido-ethylenediamine has led to its incorporation into drug conjugation strategies. In anticancer therapies, its ability to link chemotherapeutic agents with targeted ligands has improved the pharmacokinetics of payload delivery. A 2021 clinical trial reported in Cancer Research demonstrated that using this compound as a linker in payload-antibody conjugates significantly reduced systemic toxicity while maintaining therapeutic potency. This has positioned it as a preferred reagent in the development of site-specific drug delivery systems for precision oncology.

Recent advancements in biomaterials science have further expanded the applications of N-Biotinyl-N’-maleimido-ethylenediamine. Its use in surface functionalization of biocompatible polymers has enabled the creation of smart medical devices capable of responding to environmental stimuli. A 2024 study in ACS Biomaterials Science & Engineering described its integration into hydrogel scaffolds for regenerative medicine, where the compound facilitated the controlled release of growth factors at the site of tissue repair. This application highlights its potential in biomedical engineering for organ-on-a-chip technologies and 3D bioprinting platforms.

Despite its widespread utility, the biocompatibility of N-Biotinyl-N’-maleimido-ethylenediamine remains a critical consideration in its application. Researchers are actively exploring ways to optimize its toxicity profile through chemical modifications. For instance, a 2023 study in Biomaterials introduced a PEGylated variant of the compound, which reduced immune recognition while maintaining its conjugation efficiency. Such innovations are essential for advancing its use in in vivo applications, particularly in chronic disease management and long-term therapeutic monitoring.

In conclusion, N-Biotinyl-N’-maleimido-ethylenediamine represents a cornerstone of biomedical innovation, offering unparalleled versatility in molecular engineering. Its ability to bridge biological targets with therapeutic agents has positioned it as a key player in the development of next-generation medical technologies. As research continues to uncover new applications, the compound’s role in precision medicine and advanced diagnostics is expected to grow, solidifying its importance in the biomedical sciences.